5-bromo-3-(4-propoxybenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H18BrNO2
• Molecular Weight: 360.2 g/mol
• IUPAC Name: 5-bromo-3-[(4-propoxyphenyl)methyl]-1,3-dihydroindol-2-one
• InChI: InChI=1S/C18H18BrNO2/c1-2-9-22-14-6-3-12(4-7-14)10-16-15-11-13(19)5-8-17(15)20-18(16)21/h3-8,11,16H,2,9-10H2,1H3,(H,20,21)
• InChI Key: KXAODDKIJCTFRW-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)CC2C3=C(C=CC(=C3)Br)NC2=O

Description

5-BROMO-3-[(4-PROPOXYPHENYL)METHYL]-2,3-DIHYDRO-1H-INDOL-2-ONE is a synthetic compound belonging to the indole family. Indole derivatives are significant due to their wide range of biological activities and applications in medicinal chemistry . This compound features a bromine atom at the 5th position and a propoxyphenylmethyl group at the 3rd position of the indole ring, making it a unique structure with potential pharmacological properties.

Preparation Methods

The synthesis of 5-BROMO-3-[(4-PROPOXYPHENYL)METHYL]-2,3-DIHYDRO-1H-INDOL-2-ONE typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the indole core: This can be achieved through Fischer indole synthesis or other methods involving cyclization of appropriate precursors.

Bromination: Introduction of the bromine atom at the 5th position using brominating agents such as N-bromosuccinimide (NBS).

Substitution with propoxyphenylmethyl group: This step involves the reaction of the brominated indole with 4-propoxybenzyl chloride under basic conditions to introduce the propoxyphenylmethyl group.

Industrial production methods may involve optimization of these steps to improve yield and scalability.

Chemical Reactions Analysis

5-BROMO-3-[(4-PROPOXYPHENYL)METHYL]-2,3-DIHYDRO-1H-INDOL-2-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The bromine atom at the 5th position can be substituted with other nucleophiles through nucleophilic substitution reactions, using reagents like sodium azide or thiols.

Scientific Research Applications

This compound has several scientific research applications:

Medicinal Chemistry: Indole derivatives, including this compound, are studied for their potential as anticancer, antiviral, and antimicrobial agents.

Biological Studies: The compound can be used as a probe to study biological pathways and interactions due to its unique structure.

Industrial Applications: It may serve as an intermediate in the synthesis of more complex molecules used in pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-BROMO-3-[(4-PROPOXYPHENYL)METHYL]-2,3-DIHYDRO-1H-INDOL-2-ONE involves its interaction with specific molecular targets. The bromine atom and the propoxyphenylmethyl group contribute to its binding affinity and specificity towards certain enzymes or receptors. The compound may inhibit or activate these targets, leading to its observed biological effects .

Comparison with Similar Compounds

Similar compounds include other brominated indole derivatives and indole-based molecules with different substituents. For example:

5-Bromoindole: Lacks the propoxyphenylmethyl group but shares the bromine substitution.

3-[(4-Propoxyphenyl)methyl]indole: Lacks the bromine atom but has the propoxyphenylmethyl group.

Indole-3-acetic acid: A naturally occurring indole derivative with different functional groups.

The uniqueness of 5-BROMO-3-[(4-PROPOXYPHENYL)METHYL]-2,3-DIHYDRO-1H-INDOL-2-ONE lies in its specific substitution pattern, which imparts distinct chemical and biological properties.